Cas no 2034269-59-3 (1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide)

• Product Name: 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide
• CAS No: 2034269-59-3
• MF: C₁₅H₁₆N₄O₂S₂
• MW: 348.4431
• CID: 5349716
• Update Time: 2025-06-07

1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]imidazole-4-sulfonamide
• 1,2-dimethyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-imidazole-4-sulfonamide
• 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide

• Inchi： 1S/C15H16N4O2S2/c1-11-18-14(9-19(11)2)23(20,21)17-8-12-4-3-6-16-15(12)13-5-7-22-10-13/h3-7,9-10,17H,8H2,1-2H3
• InChI Key： AAFKHGJMENCIAN-UHFFFAOYSA-N
• SMILES： S(C1=C([H])N(C([H])([H])[H])C(C([H])([H])[H])=N1)(N([H])C([H])([H])C1C([H])=C([H])C([H])=NC=1C1=C([H])SC([H])=C1[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 496
• XLogP3: 1.5
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide

Introduction to 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide (CAS No. 2034269-59-3)

1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide, identified by its CAS number 2034269-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a central imidazole ring substituted with a sulfonamide group, flanked by two methyl groups at the 1 and 2 positions. The presence of a pyridine moiety linked to a thiophene ring through a methylene group further enhances its complexity and functionality. This unique structural arrangement imparts distinct chemical and pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological profiles. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of aromatic rings such as thiophene and pyridine into the sulfonamide core can significantly modulate its interactions with biological targets, leading to improved efficacy and reduced side effects.

The synthesis of 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the thiophene ring at the 2-position of the pyridine moiety is particularly critical, as it influences the compound's electronic properties and binding affinity to biological targets. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the final product.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for various diseases. The imidazole ring is a well-known pharmacophore that interacts with numerous biological pathways, including those involved in cancer progression and inflammation. By modifying the substituents on the imidazole ring and sulfonamide group, researchers can fine-tune the compound's pharmacological activity to achieve desired therapeutic effects.

Recent studies have demonstrated the efficacy of sulfonamide derivatives in inhibiting key enzymes and receptors associated with cancer cell proliferation and survival. For instance, certain sulfonamides have shown promise in disrupting tumor microenvironments and enhancing immune responses against cancer cells. The presence of both thiophene and pyridine moieties in 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide suggests that it may exhibit similar properties, making it a valuable asset in oncology research.

In addition to its potential anticancer applications, this compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, autoimmune conditions, and neurodegenerative diseases. Sulfonamides have been shown to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenases (COX) and lipoxygenases (LOX). The unique structural features of 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide may enable it to interact with these inflammatory targets more effectively than conventional sulfonamides.

The pharmacokinetic profile of this compound is another area of interest for researchers. Efficient absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles are crucial for the clinical success of any drug candidate. Preliminary studies suggest that 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide exhibits favorable solubility characteristics and moderate bioavailability upon oral administration. These properties make it a promising candidate for further development into an oral therapeutic agent.

The development of novel drug candidates often involves extensive computational modeling and molecular docking studies to predict their interactions with biological targets. These studies can provide valuable insights into the binding affinities and mechanisms of action of sulfonamide derivatives. By leveraging advanced computational tools, researchers can optimize the structure of 1,2-dimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-imidazole-4-sulfonamide to enhance its pharmacological activity while minimizing potential side effects.

In conclusion, 1,2-dimethyl-N-{[2-(thiophen-3-yloxy)pyridin...]methyl}-1H-imidazole...